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Compound of Interest

Compound Name: 1,2-Diformylhydrazine

Cat. No.: B1218853

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the proper disposal of 1,2-
Diformylhydrazine (CAS No. 628-36-4). Adherence to these procedures is essential for
maintaining a safe laboratory environment and ensuring compliance with federal and state
regulations. This guide is intended for researchers, scientists, and drug development
professionals who handle this compound.

l. Understanding the Hazards

1,2-Diformylhydrazine is a combustible solid that requires careful handling.[1] While specific
toxicity data is limited, hydrazine and its derivatives are often toxic and may be carcinogenic.[2]
Thermal decomposition of 1,2-Diformylhydrazine can release irritating and toxic gases and
vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[3]

[4]

Il. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1,2-
Diformylhydrazine.
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Property Value Source
Molecular Formula C2H4N202 [L][5116]17]
Molecular Weight 88.07 g/mol [1]
Melting Point 155-160 °C (311-320 °F) [31[6]
Flash Point Not applicable [1]
Storage Class 11 - Combustible Solids [1]

lll. Personal Protective Equipment (PPE)

Before handling 1,2-Diformylhydrazine for any purpose, including disposal, the following
personal protective equipment is mandatory:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4] Nitrile
gloves are a suitable option.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95
respirator or equivalent is required.[1] All handling of the solid material should be conducted
in a certified chemical fume hood to minimize inhalation of dust or vapors.[2]

o Skin and Body Protection: A lab coat and appropriate protective clothing are necessary to
prevent skin exposure.[4]

IV. Step-by-Step Disposal Protocol

The following protocol outlines the safe disposal of 1,2-Diformylhydrazine as a hazardous
chemical waste. This procedure should be performed in a designated and properly functioning
fume hood.

1. Waste ldentification and Segregation:

» 1,2-Diformylhydrazine waste must be treated as hazardous chemical waste.
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Do not mix this waste with other chemical waste streams unless compatibility has been
verified. It is incompatible with strong oxidizing agents.[3]

. Waste Container Selection and Labeling:

Use a dedicated, leak-proof, and sealable container for the collection of 1,2-
Diformylhydrazine waste. Plastic containers are generally preferred for chemical waste.[8]

The container must be clearly labeled with the words "Hazardous Waste."[9]

The label must also include the full chemical name: "1,2-Diformylhydrazine" and the
approximate quantity.

A hazard warning pictogram should be present on the label to indicate its properties.[9]
. Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.[8][9]

The waste container must be kept securely closed at all times, except when adding waste.[8]

Ensure the SAAis in a cool, dry, and well-ventilated location, away from incompatible
materials.[5]

. Spill Management:

In the event of a small spill, carefully sweep or vacuum the solid material into a suitable
disposal container.[4]

Avoid generating dust.[4]
Ensure adequate ventilation.[3]
Clean the spill area thoroughly.

For larger spills, follow your institution's emergency procedures for hazardous material spills.
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5. Requesting Waste Pickup:

¢ Once the waste container is full or when the material is no longer needed, contact your
institution's Environmental Health and Safety (EHS) department to arrange for a hazardous

waste pickup.[8]

» Do not attempt to dispose of 1,2-Diformylhydrazine down the drain or in regular trash.

V. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the proper disposal procedure for 1,2-

Diformylhydrazine.
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Caption: Disposal workflow for 1,2-Diformylhydrazine.
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VI. Regulatory Compliance

All laboratory waste is regulated from the point of generation to its final disposal.[8] These
procedures are in accordance with the guidelines set forth by the Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] It is the
responsibility of the waste generator to ensure that all local, state, and federal regulations are
followed. For academic laboratories, alternative requirements under Subpart K of 40 CFR part
262 may apply.[11] Consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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